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Compound of Interest

Compound Name: PF-4950834

Cat. No.: B610044 Get Quote

IMMEDIATE ACTION REQUIRED: Before handling PF-4950834, it is crucial to understand that

a specific Material Safety Data Sheet (MSDS) containing detailed toxicological and safety

information is not publicly available. Therefore, this compound must be handled as a potentially

hazardous substance of unknown toxicity. The following guidance is based on established

principles of laboratory safety for research chemicals and is intended to provide a framework

for safe operational and disposal procedures. All personnel must be trained in general

laboratory safety and the specific procedures outlined below before working with this

compound.

Essential Safety & Logistical Information
As a selective, ATP-competitive Rho kinase (ROCK) inhibitor, PF-4950834 is a bioactive small

molecule.[1] While specific hazard data is unavailable, researchers should assume the

compound may be toxic and/or irritating upon contact or inhalation. The following table

summarizes the known physical and chemical properties of PF-4950834.

Property Value

Molecular Weight 345.39 g/mol

Appearance Solid Powder

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year
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Personal Protective Equipment (PPE)
Due to the unknown hazard profile of PF-4950834, a conservative approach to personal

protective equipment is mandatory. The following PPE should be worn at all times when

handling the compound:

Eye Protection: Chemical safety goggles with side shields are required. A face shield should

be worn in situations where splashing is possible.

Hand Protection: Chemical-resistant gloves are mandatory. Given the lack of specific

chemical compatibility data, nitrile gloves are a recommended minimum. Consider double-

gloving, especially when handling concentrated solutions. Gloves should be inspected before

use and changed immediately if contaminated, torn, or punctured.

Body Protection: A buttoned lab coat must be worn. For procedures with a higher risk of

contamination, consider a disposable gown.

Respiratory Protection: Work with the solid compound and concentrated solutions should be

conducted in a certified chemical fume hood to minimize the risk of inhalation. If a fume hood

is not available, a properly fitted respirator with an appropriate cartridge should be

considered after a thorough risk assessment by your institution's Environmental Health and

Safety (EHS) department.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling PF-4950834 is essential to minimize exposure risk. The

following workflow provides a step-by-step guide for laboratory operations.
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Step-by-Step Handling Procedure:
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in its original, tightly sealed container at -20°C in a designated

and labeled area.

Preparation: Before handling, ensure a certified chemical fume hood is operational. Prepare

all necessary materials, including solvents, glassware, and waste containers.

Donning PPE: Put on all required personal protective equipment as outlined above.

Weighing: To avoid generating dust, weigh the solid compound in the chemical fume hood.

Use a dedicated spatula and weighing paper.

Dissolution: Add the solvent to the solid in a closed container within the fume hood.

Experimental Use: Conduct all experimental procedures involving PF-4950834 in a well-

ventilated area, preferably a fume hood.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

solvent and then soap and water.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly after removing gloves.

Disposal Plan
Proper disposal of PF-4950834 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with PF-4950834, including unused compound,

solutions, contaminated PPE (gloves, disposable lab coats), and labware (pipette tips,

tubes), must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Waste Labeling: The waste container must be labeled with "Hazardous Waste," the name of

the chemical (PF-4950834), and the approximate concentration and quantity.
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Consult EHS: Do not dispose of any material containing PF-4950834 down the drain or in

the regular trash. Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on disposal procedures and to schedule a waste pickup. Follow all local,

state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b610044?utm_src=pdf-body
https://www.benchchem.com/product/b610044?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/pf-4950834
https://www.benchchem.com/product/b610044#personal-protective-equipment-for-handling-pf-4950834
https://www.benchchem.com/product/b610044#personal-protective-equipment-for-handling-pf-4950834
https://www.benchchem.com/product/b610044#personal-protective-equipment-for-handling-pf-4950834
https://www.benchchem.com/product/b610044#personal-protective-equipment-for-handling-pf-4950834
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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